Cas no 503827-85-8 (2-Naphthalenecarboxylic acid, 3-hydroxy-7-phenyl-)

2-Naphthalenecarboxylic acid, 3-hydroxy-7-phenyl- structure
503827-85-8 structure
Product Name:2-Naphthalenecarboxylic acid, 3-hydroxy-7-phenyl-
CAS No:503827-85-8
MF:C17H12O3
MW:264.275384902954
CID:1565781
PubChem ID:23558362
Update Time:2025-04-21

2-Naphthalenecarboxylic acid, 3-hydroxy-7-phenyl- Chemical and Physical Properties

Names and Identifiers

    • 2-Naphthalenecarboxylic acid, 3-hydroxy-7-phenyl-
    • 503827-85-8
    • BDBM50531771
    • CHEMBL4438845
    • 3-Hydroxy-7-phenyl-2-naphthalenecarboxylic acid
    • DB-183469
    • SCHEMBL569383
    • Inchi: 1S/C17H12O3/c18-16-10-13-7-6-12(11-4-2-1-3-5-11)8-14(13)9-15(16)17(19)20/h1-10,18H,(H,19,20)
    • InChI Key: NNSQHMPMHZAEPG-UHFFFAOYSA-N
    • SMILES: OC1C(C(=O)O)=CC2=CC(C3C=CC=CC=3)=CC=C2C=1

Computed Properties

  • Exact Mass: 264.07866
  • Monoisotopic Mass: 264.078644241g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 2
  • Complexity: 348
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.5
  • Topological Polar Surface Area: 57.5Ų

Experimental Properties

  • PSA: 57.53
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